![molecular formula C32H52O2 B1234542 (4,4,6a,6a,8a,11,11,14b-Octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl) acetate](/img/structure/B1234542.png)
(4,4,6a,6a,8a,11,11,14b-Octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl) acetate
Overview
Description
(4,4,6a,6a,8a,11,11,14b-Octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl) acetate is a natural product found in Koelpinia linearis, Sedum forsterianum, and other organisms with data available.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- A study by Roy et al. (2007) discusses the synthesis of isomers of N(4),N(11)-dimethyl-3,5,7,7,10,12,14,14-octamethyl-1,4,8,11-tetraazacyclotetradecane and their nickel(II) complexes. These compounds have been evaluated for their antifungal and antibacterial activities against certain phytopathogenic fungi and bacteria (Roy et al., 2007).
Antimicrobial Evaluation of Rhodium(III) and Platinum(II) Complexes
- Rabi et al. (2022) investigated Rhodium(III) and Platinum(II) complexes of an octamethyl derivative of a 14-membered tetraazamacrocycle. These complexes were characterized and their antimicrobial activities against selected bacteria and fungi were explored (Rabi et al., 2022).
Acetylation and Binding Affinities Studies
- Görlitzer et al. (1995) conducted a study on the acetylation of specific compounds, including 2-methyl-canrenone, and investigated their binding affinities to hormone receptors and serum proteins. However, the compounds were found to be inactive (Görlitzer et al., 1995).
Synthesis of Polymethylated DOTA Ligands
- Ranganathan et al. (2002) explored the synthesis of polymethylated DOTA ligands, which are derivatives of DOTA forming sterically crowded lanthanide chelates. These were studied for their potential use in magnetic resonance thermometric imaging (Ranganathan et al., 2002).
Structure of Isomeric Octamethyl Derivatives
- Bembi et al. (1989) investigated the structure of isomeric 3,5,7,7,10,12,14,14-octamethyl-1,4,8,11-tetraazacyclotetradecanes. Their structure was established through NMR spectra and X-ray crystallography (Bembi et al., 1989).
Synthesis of Female Sex Pheromone Components
- Bestmann and Gunawardena (1992) synthesized female sex pheromone components of Antheraea pernyi and A. polyphemus, using a method involving tetrahydropyran as the starting material (Bestmann & Gunawardena, 1992).
Biosynthesis of Vitamin B12
- Thibaut et al. (1990) studied the biosynthesis of vitamin B12, particularly focusing on the structure of precorrin-6x octamethyl ester. This research revealed important details about the biosynthetic pathway of vitamin B12 (Thibaut et al., 1990).
Zinc(II) Complexes and Antimicrobial Studies
- Biswas et al. (2018) synthesized Zinc(II) complexes of 3,10-C-meso-2,5,5,7,9,12,12,14-octamethyl-1,8-diaza-4,11-diazoniacyclotetradecane and investigated their antimicrobial properties against fungi and bacteria (Biswas et al., 2018).
properties
IUPAC Name |
(4,4,6a,6a,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,8,9,10,12,12a,13,14,14a-tetradecahydropicen-3-yl) acetate | |
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InChI |
InChI=1S/C32H52O2/c1-21(33)34-26-13-17-30(7)22(28(26,4)5)11-15-31(8)23-10-14-29(6)19-18-27(2,3)20-25(29)32(23,9)16-12-24(30)31/h10,22,24-26H,11-20H2,1-9H3 | |
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InChI Key |
YWJGYBXHXATAQY-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(=O)OC1CCC2(C(C1(C)C)CCC3(C2CCC4(C3=CCC5(C4CC(CC5)(C)C)C)C)C)C | |
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Molecular Formula |
C32H52O2 | |
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Molecular Weight |
468.8 g/mol | |
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